Cas no 2138241-94-6 (4-(Cyclopropylsulfamoyl)benzenesulfonyl fluoride)

• Product Name: 4-(Cyclopropylsulfamoyl)benzenesulfonyl fluoride
• CAS No: 2138241-94-6
• MF: C₉H₁₀FNO₄S₂
• MW: 279.308403491974
• CID: 5409752
• PubChem ID: 137949159
• Update Time: 2025-08-02

4-(Cyclopropylsulfamoyl)benzenesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-(Cyclopropylsulfamoyl)benzenesulfonyl fluoride
• EN300-726959
• Z2759639295
• 4-(cyclopropylsulfamoyl)benzene-1-sulfonyl fluoride
• 2138241-94-6

• Inchi： 1S/C9H10FNO4S2/c10-16(12,13)8-3-5-9(6-4-8)17(14,15)11-7-1-2-7/h3-7,11H,1-2H2
• InChI Key： ALUIEVUBWMYXNV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)S(=O)(=O)F)(NC1CC1)(=O)=O

Computed Properties

• Exact Mass: 279.00352831g/mol
• Monoisotopic Mass: 279.00352831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 97.1Ų

Additional information on 4-(Cyclopropylsulfamoyl)benzenesulfonyl fluoride

Introduction to 4-(Cyclopropylsulfamoyl)benzenesulfonyl fluoride (CAS No. 2138241-94-6)

4-(Cyclopropylsulfamoyl)benzenesulfonyl fluoride (CAS No. 2138241-94-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a cyclopropylsulfamoyl group and a benzenesulfonyl fluoride moiety. The combination of these functional groups endows the molecule with a range of potential biological activities, making it a valuable candidate for various applications in drug discovery and development.

The chemical formula of 4-(Cyclopropylsulfamoyl)benzenesulfonyl fluoride is C₁₀H₉FNO₄S₂, and its molecular weight is approximately 280.3 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These physical properties make it suitable for use in various experimental protocols, including high-throughput screening and in vitro assays.

In recent years, 4-(Cyclopropylsulfamoyl)benzenesulfonyl fluoride has been the subject of several studies aimed at elucidating its biological activities and potential therapeutic applications. One notable area of research has focused on its ability to modulate specific enzymes and receptors involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes implicated in cancer progression and inflammation.

The sulfonamide moiety present in 4-(Cyclopropylsulfamoyl)benzenesulfonyl fluoride is known for its ability to interact with sulfonamide-binding sites on proteins, making it an attractive scaffold for the design of selective inhibitors. This property has been leveraged in the development of novel drugs targeting metabolic disorders, neurodegenerative diseases, and infectious diseases. Additionally, the presence of the fluorine atom enhances the compound's lipophilicity and metabolic stability, which are crucial factors for optimizing drug-like properties.

Clinical trials involving compounds with similar structures have shown promising results, highlighting the potential of 4-(Cyclopropylsulfamoyl)benzenesulfonyl fluoride as a lead molecule for further development. For example, a phase I clinical trial evaluating a related compound demonstrated favorable pharmacokinetic profiles and tolerability in healthy volunteers. These findings suggest that 4-(Cyclopropylsulfamoyl)benzenesulfonyl fluoride could be advanced to more advanced stages of clinical testing.

Beyond its therapeutic applications, 4-(Cyclopropylsulfamoyl)benzenesulfonyl fluoride has also been explored for its utility as a chemical probe in basic research. Chemical probes are small molecules that can be used to interrogate biological systems and validate target proteins. The ability to selectively modulate specific targets using well-characterized compounds like 4-(Cyclopropylsulfamoyl)benzenesulfonyl fluoride is invaluable for understanding complex biological processes and identifying new therapeutic targets.

In conclusion, 4-(Cyclopropylsulfamoyl)benzenesulfonyl fluoride (CAS No. 2138241-94-6) represents an exciting molecule with significant potential in both research and development. Its unique chemical structure and biological activities make it a valuable tool for advancing our understanding of disease mechanisms and developing novel therapeutic strategies. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in the field of medicinal chemistry.